Cas no 1216574-52-5 (ZK 93423 hydrochloride)

• Product Name: ZK 93423 hydrochloride
• CAS No: 1216574-52-5
• MF: C₂₃H₂₃ClN₂O₄
• MW: 426.892725229263
• CID: 2089916
• PubChem ID: 56972166
• Update Time: 2025-08-03

ZK 93423 hydrochloride Chemical and Physical Properties

Names and Identifiers

• ZK 93423 hydrochloride
• 9H-Pyrido[3,4-b]indole-3-carboxylicacid, 4-(methoxymethyl)-6-(phenylmethoxy)-, ethyl ester
• SCHEMBL19695338
• Ethyl 6-(benzyloxy)-4-(methoxymethyl)-9H-pyrido(3,4-b)indole-3-carboxylate hydrochloride
• ZK93423 hydrochloride
• 9H-Pyrido[3,4-b]indole-3-carboxylic acid, 4-(methoxymethyl)-6-(phenylmethoxy)-, ethyl ester, hydrochloride (1:1)
• ethyl 4-(methoxymethyl)-6-phenylmethoxy-9H-pyrido[3,4-b]indole-3-carboxylate;hydrochloride
• ZK-93423 hydrochloride
• AKOS024456898
• DB-357596
• A84JFN7GNH
• 9H-Pyrido(3,4-b)indole-3-carboxylic acid, 4-(methoxymethyl)-6-(phenylmethoxy)-, ethyl ester, hydrochloride (1:1)
• 4-(Methoxymethyl)-6-(phenylmethoxy)-9H-pyrido[3,4-b]indole-3-carboxylicacidethylesterhydrochloride
• CHEBI:231362
• ethyl 6-(benzyloxy)-4-(methoxymethyl)-9H-pyrido[3,4-b]indole-3-carboxylate hydrochloride
• 4-(METHOXYMETHYL)-6-(PHENYLMETHOXY)-9H-PYRIDO[3,4-B]INDOLE-3-CARBOXYLIC ACID ETHYL ESTER HYDROCHLORIDE
• 1216574-52-5
• UNII-A84JFN7GNH
• 4-(Methoxymethyl)-6-(phenylmethoxy)-9H-pyrido(3,4-b)indole-3-carboxylicacidethylesterhydrochloride
• RYB57452

• Inchi： 1S/C23H22N2O4.ClH/c1-3-28-23(26)22-18(14-27-2)21-17-11-16(29-13-15-7-5-4-6-8-15)9-10-19(17)25-20(21)12-24-22;/h4-12,25H,3,13-14H2,1-2H3;1H
• InChI Key： KHMDBPAODAAMBQ-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C1C=CC2=C(C=1)C1C(COC)=C(C(=O)OCC)N=CC=1N2

Computed Properties

• Exact Mass: 426.1346349g/mol
• Monoisotopic Mass: 426.1346349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 539
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines

Additional information on ZK 93423 hydrochloride

Introduction to Compound with CAS No 1216574-52-5 and Product Name ZK 93423 Hydrochloride

Compound with the CAS number 1216574-52-5 and the product name ZK 93423 hydrochloride represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique chemical structure and promising biological activities. The hydrochloride salt form of ZK 93423 hydrochloride enhances its solubility and bioavailability, making it a valuable candidate for further research and development in medicinal chemistry.

The molecular structure of CAS no 1216574-52-5 features a complex arrangement of functional groups that contribute to its distinctive pharmacological properties. Recent studies have highlighted its potential in modulating various cellular pathways, making it a promising candidate for therapeutic applications. The compound's ability to interact with specific targets at the molecular level has been a focal point of interest for researchers exploring novel drug mechanisms.

In the realm of drug discovery, ZK 93423 hydrochloride has shown remarkable efficacy in preclinical studies. Its interaction with biological receptors and enzymes suggests a multifaceted approach to treating a range of diseases. The hydrochloride formulation not only improves the compound's pharmacokinetic profile but also enhances its stability, ensuring consistent performance in therapeutic settings.

One of the most intriguing aspects of CAS no 1216574-52-5 is its potential in addressing unmet medical needs. Current research indicates that this compound may offer novel therapeutic benefits by targeting pathways that are currently resistant to conventional treatments. The growing body of evidence supporting its efficacy makes it a compelling subject for further investigation.

The synthesis and characterization of ZK 93423 hydrochloride have been subjects of extensive research. Advanced synthetic methodologies have been employed to optimize its production, ensuring high purity and yield. These efforts have resulted in a more efficient and scalable process, paving the way for large-scale manufacturing and clinical trials.

The pharmacological properties of ZK 93423 hydrochloride have been thoroughly examined in various experimental models. Studies have demonstrated its ability to modulate inflammatory responses, neurotransmitter activity, and other critical biological processes. These findings underscore its potential as a lead compound for developing new medications.

Recent breakthroughs in computational chemistry have further enhanced the understanding of CAS no 1216574-52-5's mechanism of action. Molecular modeling techniques have provided insights into how the compound interacts with biological targets, offering a roadmap for designing more effective derivatives. This computational approach has significantly accelerated the drug discovery process.

The safety profile of ZK 93423 hydrochloride has been carefully evaluated through rigorous toxicological studies. Preliminary results indicate that the compound exhibits low toxicity at therapeutic doses, suggesting a favorable safety margin for future clinical applications. These findings are crucial for advancing towards human trials and ensuring patient safety.

The development of ZK 93423 hydrochloride aligns with global trends in pharmaceutical innovation. As the demand for targeted therapies grows, compounds like this one hold immense promise in addressing complex diseases. The collaborative efforts of researchers and industry professionals are essential in translating these findings into tangible therapeutic benefits.

The future prospects for CAS no 1216574-52-5 are bright, with ongoing research aimed at expanding its therapeutic applications. Investigational studies are exploring its potential in treating conditions such as neurodegenerative disorders, autoimmune diseases, and cancer. These endeavors highlight the compound's versatility and broad therapeutic potential.

In conclusion, ZK 93423 hydrochloride (CAS no 1216574-52-5) represents a significant advancement in pharmaceutical chemistry. Its unique properties, combined with promising preclinical results, position it as a valuable asset in the fight against various diseases. Continued research and development efforts will be crucial in realizing its full therapeutic potential and bringing new treatments to patients worldwide.